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Abstract
This application note presents a robust and validated method for the quantitative analysis of

dimethylthiocarbamic acid residues, a key subgroup of dithiocarbamate (DTC) fungicides, in

various food matrices. Due to the inherent thermal instability of DTC compounds, direct

analysis by gas chromatography is not feasible.[1][2] The described protocol employs a widely

accepted indirect approach: the quantitative conversion of DTCs to carbon disulfide (CS₂) via

acid hydrolysis in the presence of a reducing agent, followed by headspace sampling and

detection by GC-MS. This "sum method" determines the total DTC content, which is regulated

and expressed as CS₂.[1] We will use thiram, a common dimethyldithiocarbamate, as the

representative analyte for method validation. The protocol details sample preparation,

instrumental conditions, data analysis, and comprehensive validation data, demonstrating a

reliable and sensitive workflow suitable for routine food safety and quality control laboratories.

Introduction and Scientific Principle
1.1 The Importance of Dithiocarbamate Residue Analysis Dithiocarbamates (DTCs) are a class

of non-systemic fungicides extensively used in agriculture to protect crops from a broad
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spectrum of fungal pathogens.[1] Their efficacy and low production cost have led to widespread

application on fruits, vegetables, and spices.[1][3] Dimethylthiocarbamic acid derivatives,

such as thiram, ferbam, and ziram, form a significant subgroup of these compounds. However,

their potential for neurotoxicity, teratogenicity, and cytotoxicity necessitates strict monitoring of

their residues in the food supply to ensure consumer safety.[1] Regulatory bodies worldwide

have established Maximum Residue Limits (MRLs) for DTCs, which are collectively measured

and expressed in terms of carbon disulfide (CS₂).[1]

1.2 The Analytical Challenge and Methodological Rationale The primary challenge in DTC

analysis is their chemical instability. These compounds readily degrade upon contact with

acidic environments, such as those found in plant juices, and are thermally labile, making direct

extraction with common multiresidue methods like QuEChERS ineffective.[1][2]

To overcome this, the standard and most reliable method is based on the complete acid-

catalyzed hydrolysis of all DTCs present in a sample into CS₂ and their corresponding amine.

[2] A reducing agent, typically tin(II) chloride (SnCl₂), is crucial to prevent oxidative side

reactions and drive the conversion to completion.

The overall reaction for a dimethyldithiocarbamate is as follows:

The volatile CS₂ produced is partitioned into the headspace of the reaction vial or trapped in a

small volume of organic solvent (e.g., isooctane) and subsequently analyzed by GC-MS.[1]

This approach provides a total concentration of all DTCs present, which aligns with regulatory

requirements.
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Caption: Principle of indirect DTC analysis via chemical conversion.
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Materials and Reagents
Solvents: Isooctane (HPLC grade), Acetonitrile (HPLC grade).

Reagents: Hydrochloric acid (HCl, 37%, ACS grade), Stannous chloride (Tin(II) chloride,

dihydrate), Sodium sulfate (anhydrous).

Standards: Thiram (PESTANAL®, analytical standard).

Gases: Helium (99.999% purity or higher) for GC carrier gas.

Equipment:

GC-MS system with a headspace autosampler.

Analytical balance (4-decimal place).

Homogenizer (e.g., blender or food processor).

20 mL headspace vials with magnetic crimp caps and PTFE/silicone septa.

Centrifuge and 15 mL centrifuge tubes.

Water bath or heating block capable of maintaining 80 ± 2 °C.

Pipettes, volumetric flasks, and standard laboratory glassware.

Detailed Experimental Protocol
3.1 Preparation of Standards and Reagents

Thiram Stock Standard (1000 µg/mL): Accurately weigh 50 mg of Thiram standard into a 50

mL volumetric flask. Dissolve and bring to volume with acetonitrile. Store at -20 °C. This

stock is used for spiking and calibration.

Hydrolysis Reagent (SnCl₂/HCl): Carefully add 100 mL of concentrated HCl to 100 mL of

Type 1 water in a flask cooled in an ice bath. Weigh 10 g of SnCl₂ dihydrate and dissolve it in

the cooled HCl solution. Prepare this reagent fresh daily.
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3.2 Sample Preparation and Hydrolysis

The entire workflow from sample homogenization to final analysis is depicted below. This

procedure must be followed precisely to ensure reproducible conversion of DTCs to CS₂.

Caption: Step-by-step workflow for sample preparation and analysis.

3.3 GC-MS Instrumental Analysis

For optimal sensitivity and selectivity, the mass spectrometer should be operated in Selected

Ion Monitoring (SIM) mode. The primary quantitation ion for CS₂ is m/z 76, with the qualifier ion

m/z 78 (from the ³⁴S isotope) used for confirmation.[1]
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Parameter Setting Rationale

GC System Agilent 8890 GC or equivalent
Provides robust and

reproducible chromatography.

MS System
Agilent 5977B MSD or

equivalent

Offers high sensitivity and

selectivity for target compound

detection.

Autosampler Headspace Sampler

Ideal for automated and clean

injection of the volatile CS₂,

preventing contamination of

the inlet.

Column
DB-5ms (30 m x 0.25 mm,

0.25 µm) or similar

A non-polar column providing

good peak shape for the non-

polar CS₂ analyte.

Injection Mode Split (20:1 ratio)

Prevents column overloading

and ensures sharp,

symmetrical peaks for accurate

quantification.[3]

Inlet Temperature 200 °C

Ensures rapid volatilization of

the sample without thermal

degradation.

Carrier Gas
Helium, Constant Flow @ 1.2

mL/min

Inert carrier gas providing

optimal separation efficiency.

Oven Program

40 °C (hold 2 min), ramp to

250 °C at 25 °C/min, hold 1

min

A simple, fast program

sufficient to elute CS₂ quickly

and clean the column.

Transfer Line Temp 280 °C

Prevents condensation of

analytes between the GC and

MS.

MS Source Temp 230 °C
Standard temperature for

robust ionization.
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MS Quad Temp 150 °C
Standard temperature for

stable mass filtering.

Acquisition Mode Selected Ion Monitoring (SIM)

Maximizes sensitivity by

monitoring only the specific

ions of interest.

Quantifier Ion m/z 76

The molecular ion of CS₂,

providing the strongest signal

for quantification.[1]

Qualifier Ion m/z 78

The ³⁴S isotope peak; the ratio

of 76:78 should be consistent

for positive identification.[1]

Data Analysis and Quantification
Calibration: Prepare matrix-matched calibration standards by spiking blank, homogenized

food samples (pre-screened to be free of DTCs) with the Thiram standard solution at various

levels (e.g., 0.05, 0.1, 0.5, 1.0, 2.0 mg/kg) and processing them through the entire hydrolysis

procedure. This is critical to compensate for any matrix-induced suppression or

enhancement effects.[3][4]

Quantification: Generate a calibration curve by plotting the peak area of the m/z 76 ion

against the concentration of the standards. Use a linear regression fit. Determine the

concentration of CS₂ in the sample extracts from this curve.

Calculation: The final residue concentration (in mg/kg as CS₂) is calculated using the

following formula:

C_residue (mg/kg) = (C_extract (µg/mL) * V_solvent (mL)) / M_sample (g)

Where:

C_extract is the concentration of CS₂ in the isooctane extract determined from the

calibration curve.

V_solvent is the volume of isooctane used (1 mL).
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M_sample is the mass of the food sample taken (5 g).

Method Validation and Performance
Method validation was performed according to the European Union's SANTE/11312/2021

guidelines.[5] Thiram was used as the representative DTC for spiking experiments in various

food matrices.
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Parameter Result SANTE Guideline Comment

Linearity (R²) > 0.997 ≥ 0.99

Excellent linearity was

achieved over the

tested concentration

range (0.04 - 1.3

µg/mL).[1][4][6]

Limit of Quantification

(LOQ)
0.05 mg/kg (as CS₂) Reportable

The method is

sensitive enough to

meet MRLs for DTCs

in most regulated

commodities.[3] The

LOQ is defined as the

lowest spike level with

acceptable recovery

and precision.[4]

Accuracy (Recovery) 75-110% 70-120%

Recoveries were

consistently within the

acceptable range for

various matrices

including grapes,

tomatoes, and spices

at fortification levels of

0.1 to 1.0 mg/kg.[1][3]

[4] This demonstrates

the efficiency of the

hydrolysis and

extraction process.

Precision (RSDr) < 15% ≤ 20%

The intra-day

precision

(repeatability) was

excellent, indicating

the method's high

reproducibility.[3]
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Conclusion
The described method, based on acid hydrolysis and GC-MS analysis of the resulting carbon

disulfide, is a validated, reliable, and robust procedure for the routine monitoring of

dimethylthiocarbamic acid and other dithiocarbamate residues in food. The use of

headspace sampling minimizes inlet contamination and provides high sensitivity. The

performance characteristics, including linearity, LOQ, accuracy, and precision, meet

international standards for pesticide residue analysis. This application note provides

laboratories with a complete and self-validating protocol to ensure food products comply with

regulatory MRLs for dithiocarbamate fungicides.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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